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FOG9 FOG9 FOG9 is formed through the conjugation of 5-oxoETE with glutathione in a 1,6 Michael addition at C-9. The biological activity of FOG9 has not been determined. However, FOG7, a 1,4-adduct formed within murine peritoneal macrophages, was found to be highly potent in stimulating eosinophil and neutrophil chemotaxis. FOG7 was also capable of initiating actin polymerization without elevating intracellular free calcium ion concentration within either the eosinophil neutrophils or PMNL.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0212047
InChI: InChI=1S/C30H47N3O9S/c1-2-3-4-5-6-7-8-9-10-15-23(16-11-13-22(34)14-12-17-27(36)37)43-21-25(29(40)32-20-28(38)39)33-26(35)19-18-24(31)30(41)42/h6-7,9-11,13,23-25H,2-5,8,12,14-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b7-6-,10-9-,13-11-
SMILES: CCCCC/C=CC/C=CCC(C/C=CC(=O)CCCC(=O)O)SCC(N)(C(=O)NCC(=O)O)N1C(=O)CCC1C(=O)O
Molecular Formula: C30H47N3O9S
Molecular Weight: 625.8

FOG9

CAS No.:

Cat. No.: VC0212047

Molecular Formula: C30H47N3O9S

Molecular Weight: 625.8

* For research use only. Not for human or veterinary use.

FOG9 -

Specification

Description FOG9 is formed through the conjugation of 5-oxoETE with glutathione in a 1,6 Michael addition at C-9. The biological activity of FOG9 has not been determined. However, FOG7, a 1,4-adduct formed within murine peritoneal macrophages, was found to be highly potent in stimulating eosinophil and neutrophil chemotaxis. FOG7 was also capable of initiating actin polymerization without elevating intracellular free calcium ion concentration within either the eosinophil neutrophils or PMNL.
Molecular Formula C30H47N3O9S
Molecular Weight 625.8
Standard InChI InChI=1S/C30H47N3O9S/c1-2-3-4-5-6-7-8-9-10-15-23(16-11-13-22(34)14-12-17-27(36)37)43-21-25(29(40)32-20-28(38)39)33-26(35)19-18-24(31)30(41)42/h6-7,9-11,13,23-25H,2-5,8,12,14-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b7-6-,10-9-,13-11-
Standard InChI Key HUKLMIHNCYZKON-OWJNGHGZSA-N
SMILES CCCCC/C=CC/C=CCC(C/C=CC(=O)CCCC(=O)O)SCC(N)(C(=O)NCC(=O)O)N1C(=O)CCC1C(=O)O

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